Cas no 56149-37-2 (Butanoic acid, 2-phenoxy-, ethyl ester)

• Product Name: Butanoic acid, 2-phenoxy-, ethyl ester
• CAS No: 56149-37-2
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 349675
• PubChem ID: 15380339
• Update Time: 2025-04-19

Butanoic acid, 2-phenoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-phenoxy-, ethyl ester
• ethyl 2-phenoxybutanoate
• DTXSID70572204
• AKOS008948789
• SCHEMBL767041
• 2-Phenoxybutyric acid ethyl ester
• 56149-37-2
• Ethyl 2-phenoxybutyrate

• Inchi： 1S/C12H16O3/c1-3-11(12(13)14-4-2)15-10-8-6-5-7-9-10/h5-9,11H,3-4H2,1-2H3
• InChI Key： IHASFDBVENKSHI-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C(=O)OCC)CC

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53